- Preparation of furanopyrimidines as inhibitors of phosphatidylinositol 3-kinase, World Intellectual Property Organization, , ,
Cas no 956034-04-1 (Methyl 3-aminofuran-2-carboxylate)
956034-04-1 structure
Product Name:Methyl 3-aminofuran-2-carboxylate
CAS No:956034-04-1
MF:C6H7NO3
MW:141.124681711197
MDL:MFCD09953568
CID:796886
PubChem ID:45790120
Update Time:2024-10-25
Methyl 3-aminofuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-aminofuran-2-carboxylate
- 2-Furancarboxylic acid, 3-amino-, methyl ester
- methyl3-aminofuran-2-carboxylate
- METHYL 3-AMINO-2-FUROATE
- UTLPWTWCOSOPMX-UHFFFAOYSA-N
- PB25248
- AB0027861
- W9755
- ST24031025
- 034M041
- DTXSID00672226
- CS-D0284
- 956034-04-1
- SCHEMBL189803
- J-522143
- SY056887
- MFCD09953568
- AKOS006311941
- DS-10947
- EN300-117181
- OSM-S-427
-
- MDL： MFCD09953568
- Inchi： 1S/C6H7NO3/c1-9-6(8)5-4(7)2-3-10-5/h2-3H,7H2,1H3
- InChI Key： UTLPWTWCOSOPMX-UHFFFAOYSA-N
- SMILES： O=C(C1=C(N)C=CO1)OC
Computed Properties
- Exact Mass: 141.04300
- Monoisotopic Mass: 141.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5
- XLogP3: 1
Experimental Properties
- Color/Form: No data avaiable
- Density: 0.99
- Melting Point: No data available
- Boiling Point: 295.6 °C at 760 mmHg
- Flash Point: 295.6 °C at 760 mmHg
- Refractive Index: 1.527
- PSA: 65.46000
- LogP: 1.22960
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
Methyl 3-aminofuran-2-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H302-H315-H319-H335
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 3-aminofuran-2-carboxylate Customs Data
- HS CODE：2932190090
- Customs Data：
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Methyl 3-aminofuran-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A170705-100mg |
Methyl 3-aminofuran-2-carboxylate |
956034-04-1 | 95% | 100mg |
$13.0 | 2025-04-14 | |
| Ambeed | A170705-250mg |
Methyl 3-aminofuran-2-carboxylate |
956034-04-1 | 95% | 250mg |
$21.0 | 2025-04-14 | |
| Ambeed | A170705-1g |
Methyl 3-aminofuran-2-carboxylate |
956034-04-1 | 95% | 1g |
$69.0 | 2025-04-14 | |
| Ambeed | A170705-5g |
Methyl 3-aminofuran-2-carboxylate |
956034-04-1 | 95% | 5g |
$231.0 | 2025-04-14 | |
| Ambeed | A170705-10g |
Methyl 3-aminofuran-2-carboxylate |
956034-04-1 | 95% | 10g |
$385.0 | 2025-04-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZV444-50mg |
Methyl 3-aminofuran-2-carboxylate |
956034-04-1 | 95% | 50mg |
139.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZV444-200mg |
Methyl 3-aminofuran-2-carboxylate |
956034-04-1 | 95% | 200mg |
332.0CNY | 2021-08-04 | |
| Chemenu | CM105160-1g |
methyl 3-aminofuran-2-carboxylate |
956034-04-1 | 95% | 1g |
$196 | 2021-08-06 | |
| Chemenu | CM105160-5g |
methyl 3-aminofuran-2-carboxylate |
956034-04-1 | 95% | 5g |
$589 | 2021-08-06 | |
| Chemenu | CM105160-10g |
methyl 3-aminofuran-2-carboxylate |
956034-04-1 | 95% | 10g |
$916 | 2021-08-06 |
Methyl 3-aminofuran-2-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 5 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 3 h, rt
Reference
- Preparation of thienopyrimidines and furopyrimidines as lipid kinase inhibitors for treating cancer and other diseases, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 3 h, rt
Reference
- Preparation of 4-(morpholino)thienopyrimidines and 4-(morpholino)furopyrimidines as phosphoinositide 3-kinase inhibitors and their pharmaceutical compositions, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; rt
Reference
- Identification of 2,4-diamino-6,7-dimethoxyquinoline derivatives as G9a inhibitors, MedChemComm, 2014, 5(12), 1821-1828
Production Method 5
Reaction Conditions
Reference
- Synthetic intermediates and processes for nucleosides, glycosides, and heterocycles, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 2 h, rt
Reference
- Five-and-six-membered heterocyclic compound, its preparation method and pharmaceutical application, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 5 h, rt
Reference
- Preparation of heterocyclic compounds as janus kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 2 h, 25 °C
Reference
- Discovery of novel and potent PARP/PI3K dual inhibitors for the treatment of cancer, European Journal of Medicinal Chemistry, 2021, 217,
Production Method 9
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 3 h, rt
Reference
- Rational Design of Phosphoinositide 3-Kinase α Inhibitors That Exhibit Selectivity over the Phosphoinositide 3-Kinase β Isoform, Journal of Medicinal Chemistry, 2011, 54(22), 7815-7833
Production Method 10
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 3 h, rt
Reference
- Thienopyrimidine and furopyrimidine derivatives as phosphoinositide 3-kinase inhibitor and their preparation, pharmaceutical compositions and use in the treatment of cancer, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 3 h, rt
Reference
- Preparation of 4-morpholinothienopyrimidine and 4-morpholinofuropyrimidine derivatives as phosphoinositide 3-kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 5 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
1.3 Reagents: Potassium carbonate ; basified
1.2 Reagents: Sodium bicarbonate Solvents: Water
1.3 Reagents: Potassium carbonate ; basified
Reference
- Preparation of pyrrolopyrimidine derivatives for use as IGF-1R inhibitors, World Intellectual Property Organization, , ,
Production Method 13
Reaction Conditions
Reference
- Preparation of furanopyridone imidazole compounds as FXIa inhibitor, China, , ,
Methyl 3-aminofuran-2-carboxylate Raw materials
- methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate
- 3-nitro-2-Furancarboxylic acid methyl ester
Methyl 3-aminofuran-2-carboxylate Preparation Products
Methyl 3-aminofuran-2-carboxylate Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
956034-04-1 (Methyl 3-aminofuran-2-carboxylate) Related Products
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- 54802-09-4(Methyl 3-amino-5-bromobenzofuran-2-carboxylate)
- 1032400-11-5(4-Amino-2-furancarboxylic Acid)
- 1196152-35-8(Ethyl 3-aminofuran-2-carboxylate)
- 1093066-63-7(Methyl 3-ureidofuran-2-carboxylate)
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- 216574-57-1(2-Furancarboxylic acid,3-amino-5-(1,1-dimethylethyl)-, methyl ester)
- 57805-85-3(Methyl 3-Amino-2-benzobfurancarboxylate)
- 1260849-97-5(3-Aminofuran-2-carboxylic acid)
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